Cas no 1227571-72-3 (3,6-Diamino-2-(trifluoromethyl)pyridine)

• Product Name: 3,6-Diamino-2-(trifluoromethyl)pyridine
• CAS No: 1227571-72-3
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4689106
• Update Time: 2025-05-25

3,6-Diamino-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-diamino-2-(trifluoromethyl)pyridine
• FCH1151652
• 3,6-Diamino-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-3(10)1-2-4(11)12-5/h1-2H,10H2,(H2,11,12)
• InChI Key： DLGWSSNRBQXJAR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 64.9

Additional information on 3,6-Diamino-2-(trifluoromethyl)pyridine

Introduction to 3,6-Diamino-2-(trifluoromethyl)pyridine (CAS No: 1227571-72-3)

3,6-Diamino-2-(trifluoromethyl)pyridine is a significant compound in the field of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. The presence of both amino groups and a trifluoromethyl substituent makes it a versatile intermediate for synthesizing various biologically active molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in modern research.

The molecular structure of 3,6-Diamino-2-(trifluoromethyl)pyridine (CAS No: 1227571-72-3) consists of a pyridine core with two amino (-NH₂) groups at the 3rd and 6th positions and a trifluoromethyl (-CF₃) group at the 2nd position. This arrangement imparts distinct electronic and steric effects, making it a valuable building block in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, 3,6-Diamino-2-(trifluoromethyl)pyridine has garnered attention for its role in the development of novel therapeutic agents. Its bifunctional nature allows for the facile introduction of diverse pharmacophores, facilitating the design of compounds targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is particularly favored in drug design due to its prevalence in bioactive molecules and its ability to form hydrogen bonds with biological targets.

The synthesis of 3,6-Diamino-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations. One common approach starts with the halogenation of a pyridine derivative followed by nucleophilic substitution with an amine source. The introduction of the trifluoromethyl group can be achieved through fluorination reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the compound's synthetic flexibility and its potential for further derivatization.

Recent advancements in computational chemistry have further enhanced the understanding of 3,6-Diamino-2-(trifluoromethyl)pyridine's reactivity and interactions. Molecular modeling studies have revealed that the compound can form stable complexes with metal ions, which opens up possibilities for applications in catalysis and material science. Additionally, its electronic properties make it a candidate for use in organic electronics, where pyridine derivatives are increasingly employed due to their tunable optoelectronic characteristics.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3,6-Diamino-2-(trifluoromethyl)pyridine for their potential as drug candidates. For example, modifications at the amino positions have led to the discovery of novel antimicrobial agents with improved efficacy against resistant strains. Furthermore, the trifluoromethyl group has been shown to enhance the bioavailability of certain drugs by reducing metabolic degradation.

In agrochemical research, 3,6-Diamino-2-(trifluoromethyl)pyridine has been utilized as an intermediate in the synthesis of herbicides and pesticides. Its structural features contribute to the development of compounds that exhibit high selectivity towards target organisms while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and underscores the compound's versatility beyond pharmaceutical applications.

The future prospects of 3,6-Diamino-2-(trifluoromethyl)pyridine are promising, with ongoing research focusing on expanding its synthetic applications and exploring new therapeutic modalities. Innovations in green chemistry may also lead to more environmentally friendly synthetic routes, reducing waste and energy consumption. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for advancing science and medicine.

In conclusion,3,6-Diamino-2-(trifluoromethyl)pyridine (CAS No: 1227571-72-3) stands as a cornerstone in modern chemical research due to its unique structure and multifaceted applications. Its role as a key intermediate in drug discovery continues to evolve alongside advancements in synthetic methodologies and computational techniques. As scientists delve deeper into its capabilities,this compound promises to remain at forefrontof innovation across multiple disciplines.